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While quantitative data specifically for 16-oxo-palmitate is not available in the search results, the tables

below summarize key information about its precursor, palmitic acid, and the related palmitoleic acid, which

are frequently studied in metabolic research.

Fatty Acid Systematic Name
Chemical
Formula

PubChem
CID

Key Structural Features

Palmitic Acid Hexadecanoic acid C₁₆H₃₂O₂ 985 16-carbon saturated fatty acid

[1]

Palmitoleic

Acid

(9Z)-Hexadec-9-enoic

acid

C₁₆H₃₀O₂ 445638 16-carbon monounsaturated

(ω-7) fatty acid [1]

16-oxo-
palmitate

16-
Oxohexadecanoic
acid

C₁₆H₃₀O₃ 15931626 Oxidized derivative with a keto

group at carbon 16 [2]

Fatty Acid Key Biological Effects (from in vitro studies) Research Context

Palmitoleic

Acid

Increases lipolysis, fatty acid oxidation, oxygen

consumption, and ATP content in white adipocytes;
enhances mitochondrial function and energy

expenditure [1].

Studied as a "lipokine" for its

role in metabolism and potential
therapeutic applications [1].
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Fatty Acid Key Biological Effects (from in vitro studies) Research Context

Palmitic
Acid

Used as a common control in experiments; does not
typically induce the metabolic enhancements seen

with palmitoleic acid [1].

Serves as a saturated fatty acid
control in metabolic studies [1].

16-oxo-
palmitate

Information not available in search results Information not available in
search results

Experimental Protocols in Metabolic Research

The following are established methodologies for studying fatty acid metabolism, which could be adapted for

investigating 16-oxo-palmitate.

Cell Culture and Treatment

Cell Line: 3T3-L1 pre-adipocytes are commonly used and differentiated into mature white adipocytes
[1].

Differentiation Protocol: Induce differentiation 2 days post-confluence using a standard cocktail
containing dexamethasone (1 μM), isobutylmethylxanthine (0.5 mM), insulin (1.67 μM), and 10%

Fetal Bovine Serum (FBS). After 48 hours, replace the medium with DMEM containing 10% FBS and
a lower concentration of insulin (0.41 μM) for maintenance [1].

Fatty Acid Treatment: Treat cells during the differentiation process (e.g., for 9 days) with the fatty
acid of interest (e.g., palmitoleic acid at 100-200 μM). Fatty acids are typically complexed with Bovine

Serum Albumin (BSA) for delivery. A vehicle control (e.g., 0.05% ethanol) is essential [1].

Key Metabolic Assays

Lipolysis Measurement: Quantify the release of glycerol and free fatty acids into the culture medium

using commercial kits. Measurements can be taken under both basal and stimulated (e.g., with
isoproterenol) conditions [1].

Fatty Acid Oxidation ([1-¹⁴C]-Palmitate Decarboxylation): Incubate cells with radiolabeled [1-¹⁴C]-
palmitate. The evolved ¹⁴CO₂ is trapped on a filter paper soaked in ethanolamine, and radioactivity is

measured with a β-counter [1].
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Oxygen Consumption Rate (OCR): Use a specialized analyzer to measure OCR in intact cells as a

direct indicator of mitochondrial respiratory activity [1].
Acylcarnitine Profiling (Ex vivo Diagnostic Assay): Incubate whole blood samples with a stable

isotope-labeled palmitate (e.g., [16-²H₃, 15-²H₂]-palmitate) for several hours. Analyze the resulting
labeled acylcarnitines using tandem mass spectrometry (MS/MS) to identify specific blocks in fatty

acid oxidation pathways [3].

Visualizing Key Concepts

The following diagrams, generated using Graphviz, illustrate core concepts and experimental workflows

based on the search results.
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This diagram outlines the primary biochemical pathway for the de novo synthesis of palmitate, the precursor

to 16-oxo-palmitate [4].

Experimental Workflow for Metabolic Phenotyping
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This chart visualizes a standard research approach for profiling the effects of a fatty acid like 16-oxo-

palmitate in a cell model [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s658841?utm_src=pdf-bulk
https://www.smolecule.com/products/s658841?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

